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Compound of Interest

Compound Name: C14H18BrN5O2

Cat. No.: B12631912 Get Quote

Welcome to the technical support center for C14H18BrN5O2, also known as Zanubrutinib. This

resource is designed for researchers, scientists, and drug development professionals to

address common issues related to the solubility and handling of this compound.

Frequently Asked Questions (FAQs)
Q1: What is C14H18BrN5O2 (Zanubrutinib) and what are its basic properties?

A1: Zanubrutinib (chemical formula: C27H29N5O3) is a potent and selective covalent inhibitor

of Bruton's tyrosine kinase (BTK).[1][2] It is classified as a Biopharmaceutics Classification

System (BCS) Class 2 drug, which means it has high permeability but low aqueous solubility.[3]

It is supplied as a white to off-white solid.[3]

Q2: I am having trouble dissolving Zanubrutinib in aqueous buffers. Why is this happening?

A2: Zanubrutinib is practically insoluble in water and sparingly soluble in aqueous buffers.[1][3]

This is a known characteristic of the compound due to its molecular structure. Direct dissolution

in aqueous media will likely result in poor solubility and potential precipitation.

Q3: What are the recommended solvents for creating a stock solution?

A3: Zanubrutinib is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO),

Dimethylformamide (DMF), and ethanol.[1] For high concentration stock solutions, DMSO and
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DMF are recommended. It's advised to use fresh, anhydrous DMSO as moisture can reduce

solubility.[4]

Q4: My Zanubrutinib solution appears cloudy or has precipitated after dilution into my aqueous

cell culture media. What should I do?

A4: This is a common issue known as "precipitation upon dilution." It occurs when a drug

dissolved in a high-concentration organic stock solution is diluted into an aqueous buffer where

its solubility is much lower. To troubleshoot, consider the following:

Lower the final concentration: Ensure your final working concentration in the aqueous

medium does not exceed the aqueous solubility limit.

Use a co-solvent or formulation: For in vivo studies or challenging in vitro systems, using co-

solvents like PEG300, Tween-80, or complexing agents like SBE-β-CD can help maintain

solubility.[5]

Optimize dilution method: Add the DMSO stock solution dropwise to the vigorously stirring

aqueous buffer. Avoid adding the buffer to the stock solution.

Gentle warming and sonication: If precipitation occurs, gentle warming (e.g., to 37°C) and/or

sonication can sometimes help redissolve the compound.[5] However, be mindful of the

compound's stability under these conditions.

Q5: How stable is Zanubrutinib in different conditions?

A5:

Solid Form: When stored as a solid at -20°C, Zanubrutinib is stable for at least 4 years.[1]

Organic Stock Solutions: Stock solutions in DMSO can be stored at -20°C for the long term

(months) or at 4°C for the short term (days to weeks).[2] It is recommended to aliquot

solutions to avoid repeated freeze-thaw cycles.[5]

Aqueous Solutions: Aqueous solutions are not recommended for storage for more than one

day.[1] The compound shows degradation under acidic and alkaline conditions.[6] It is stable

under neutral, photolytic, and thermal stress conditions.[6]
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Troubleshooting Guides
Issue 1: Preparing a Concentrated Stock Solution
Problem: The solid Zanubrutinib is not fully dissolving in the chosen organic solvent.

Potential Cause Solution

Incorrect Solvent
Ensure you are using an appropriate organic

solvent like DMSO or DMF.[1]

Concentration Too High
Check the solubility limits in the table below. Do

not attempt to exceed the maximum solubility.

Insufficient Mixing
Vortex or sonicate the solution to aid dissolution.

Gentle warming may also be applied.[5]

Solvent Quality

Use fresh, high-purity, anhydrous solvents. Old

or water-containing DMSO can have lower

solvating power.[4]

Data Presentation: Solubility
Solvent Approximate Solubility Reference

DMSO ~94 mg/mL [4]

DMSO ~5 mg/mL [1][7]

DMF ~10 mg/mL [1][7]

Ethanol ~5 mg/mL [1][7]

Ethanol ~9 mg/mL (with sonication) [8]

DMF:PBS (pH 7.2) (1:5) ~0.16 mg/mL [1][7]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 mg/mL [5]

10% DMSO, 90% Corn Oil ≥ 2.08 mg/mL [5]
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Note: Solubility values can vary between suppliers and batches. The higher value for DMSO

(94 mg/mL) may represent the upper limit under optimized conditions.

Issue 2: Precipitation in Aqueous Media During
Experiments
Problem: After diluting the DMSO stock solution into cell culture media or PBS, a precipitate

forms.

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

Materials: C14H18BrN5O2 (Zanubrutinib, FW: 471.55 g/mol ), anhydrous DMSO, sterile

microcentrifuge tubes.

Calculation: To make a 10 mM solution, you need 4.7155 mg of Zanubrutinib per 1 mL of

DMSO.

Procedure: a. Weigh out the required amount of Zanubrutinib powder in a sterile tube. b. Add

the calculated volume of anhydrous DMSO. c. Vortex thoroughly. If needed, sonicate the vial

in a water bath for 5-10 minutes to ensure complete dissolution. d. Visually inspect the

solution to ensure it is clear and free of particulates. e. Aliquot the stock solution into smaller

volumes to avoid repeated freeze-thaw cycles. f. Store at -20°C for long-term use or 4°C for

short-term use.[2]

Protocol 2: Preparation of an Aqueous Working Solution
for In Vitro Assays

Materials: 10 mM Zanubrutinib DMSO stock, sterile aqueous buffer (e.g., PBS, cell culture

medium).

Procedure: a. Pre-warm the aqueous buffer to 37°C. b. Vigorously vortex or stir the aqueous

buffer. c. While stirring, add the required volume of the 10 mM DMSO stock solution drop-by-

drop to the buffer. For example, to make a 10 µM solution, add 1 µL of 10 mM stock to 999

µL of buffer. d. Ensure the final concentration of DMSO is non-toxic to your cells (typically
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≤0.5%). e. Use the freshly prepared working solution immediately. Do not store aqueous

dilutions for more than a day.[1]

Signaling Pathway
Zanubrutinib is an inhibitor of Bruton's tyrosine kinase (BTK), a critical enzyme in the B-cell

receptor (BCR) signaling pathway.[9][10] Inhibition of BTK blocks downstream signaling

cascades that are essential for B-cell proliferation, survival, and activation.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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